Cas no 425618-72-0 (Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate)

Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate structure
425618-72-0 structure
Product name:Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate
CAS No:425618-72-0
MF:C11H14ClNO5S
MW:307.750561237335
MDL:MFCD02220016
CID:4714148

Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate Chemical and Physical Properties

Names and Identifiers

    • methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate
    • CBMicro_003044
    • Oprea1_425707
    • Oprea1_472750
    • SMSF0017362
    • STK327281
    • CB04728
    • ST066523
    • BAS 02122924
    • methyl 2-(3-chloro-4-methoxy-N-methylsulfonylanilino)acetate
    • methyl 2-[(3-chloro-4-methoxyphenyl)(methylsulfonyl)amino]acetate
    • glycine, N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)-, methyl ester
    • [(3-Chloro-4-methoxy-phen
    • Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate
    • MDL: MFCD02220016
    • Inchi: 1S/C11H14ClNO5S/c1-17-10-5-4-8(6-9(10)12)13(19(3,15)16)7-11(14)18-2/h4-6H,7H2,1-3H3
    • InChI Key: IAGLIPPTIPJZHK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)N(CC(=O)OC)S(C)(=O)=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 408
  • Topological Polar Surface Area: 81.3

Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA35809-500mg
Methyl n-(3-chloro-4-methoxyphenyl)-n-(methylsulfonyl)glycinate
425618-72-0 >95%
500mg
$384.00 2024-04-20
abcr
AB417682-5g
Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate; .
425618-72-0
5g
€445.00 2025-02-15
A2B Chem LLC
BA35809-10g
Methyl n-(3-chloro-4-methoxyphenyl)-n-(methylsulfonyl)glycinate
425618-72-0 >95%
10g
$884.00 2024-04-20
abcr
AB417682-25g
Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate; .
425618-72-0
25g
€1477.00 2025-02-15
abcr
AB417682-500 mg
Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate
425618-72-0
500MG
€165.80 2023-01-21
abcr
AB417682-1 g
Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate
425618-72-0
1g
€197.30 2023-04-24
abcr
AB417682-5 g
Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate
425618-72-0
5g
€456.10 2023-04-24
TRC
M137195-1000mg
Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate
425618-72-0
1g
$ 390.00 2022-06-04
abcr
AB417682-10g
Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate; .
425618-72-0
10g
€749.00 2025-02-15
A2B Chem LLC
BA35809-5g
Methyl n-(3-chloro-4-methoxyphenyl)-n-(methylsulfonyl)glycinate
425618-72-0 >95%
5g
$620.00 2024-04-20

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Amadis Chemical Company Limited
(CAS:425618-72-0)Methyl N-(3-chloro-4-methoxyphenyl)-N-(methylsulfonyl)glycinate
A1159598
Purity:99%
Quantity:5g
Price ($):364.0